N-[(3R)-1-cyclopropylsulfonylpiperidin-3-yl]-1,2-dimethylimidazole-4-sulfonamide

• IUPAC Name: N-[(3R)-1-cyclopropylsulfonylpiperidin-3-yl]-1,2-dimethylimidazole-4-sulfonamide
• InChI: InChI=1S/C13H22N4O4S2/c1-10-14-13(9-16(10)2)22(18,19)15-11-4-3-7-17(8-11)23(20,21)12-5-6-12/h9,11-12,15H,3-8H2,1-2H3/t11-/m1/s1
• InChI Key: GBULQQGBSSUFGW-LLVKDONJSA-N
• Canonical SMILES: CC1=NC(=CN1C)S(=O)(=O)NC2CCCN(C2)S(=O)(=O)C3CC3
• Isomeric SMILES: CC1=NC(=CN1C)S(=O)(=O)N[C@@H]2CCCN(C2)S(=O)(=O)C3CC3
• Molecular Formula: C13H22N4O4S2
• Molecular Weight: 362.5 g/mol

Description

N-[(3R)-1-cyclopropylsulfonylpiperidin-3-yl]-1,2-dimethylimidazole-4-sulfonamide is a complex organic compound that features a piperidine ring, a cyclopropylsulfonyl group, and an imidazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

Common synthetic methods include cyclization reactions, sulfonylation, and imidazole ring formation under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of automated reactors and continuous flow systems to maintain consistent reaction parameters .

Chemical Reactions Analysis

Types of Reactions

N-[(3R)-1-cyclopropylsulfonylpiperidin-3-yl]-1,2-dimethylimidazole-4-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines). Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines .

Scientific Research Applications

N-[(3R)-1-cyclopropylsulfonylpiperidin-3-yl]-1,2-dimethylimidazole-4-sulfonamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological targets, such as enzymes or receptors.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions .

Mechanism of Action

The mechanism of action of N-[(3R)-1-cyclopropylsulfonylpiperidin-3-yl]-1,2-dimethylimidazole-4-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other piperidine derivatives and imidazole-containing molecules. Examples include:

• Piperidine derivatives with different substituents.
• Imidazole derivatives with various functional groups .

Uniqueness

N-[(3R)-1-cyclopropylsulfonylpiperidin-3-yl]-1,2-dimethylimidazole-4-sulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications .